Cas no 1336982-61-6 (3-(cyclobutylmethyl)piperidine)

• Product Name: 3-(cyclobutylmethyl)piperidine
• CAS No: 1336982-61-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5188385
• PubChem ID: 83671184
• Update Time: 2025-06-08

3-(cyclobutylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethyl)piperidine
• Piperidine, 3-(cyclobutylmethyl)-

• Inchi： 1S/C10H19N/c1-3-9(4-1)7-10-5-2-6-11-8-10/h9-11H,1-8H2
• InChI Key： KMGIITKVDGTLLI-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Additional information on 3-(cyclobutylmethyl)piperidine

Introduction to 3-(cyclobutylmethyl)piperidine (CAS No. 1336982-61-6)

3-(cyclobutylmethyl)piperidine, identified by its CAS number 1336982-61-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is widely recognized for its utility in the synthesis of various bioactive molecules. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, makes it a versatile scaffold for medicinal chemistry applications.

The chemical structure of 3-(cyclobutylmethyl)piperidine incorporates a cyclobutylmethyl group attached to the piperidine ring. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The cyclobutyl group, being cyclic and relatively rigid, can influence the conformational flexibility of the molecule, which is often a critical factor in determining its biological activity.

In recent years, there has been growing interest in exploring the potential of piperidine derivatives in the development of novel therapeutic agents. The compound 3-(cyclobutylmethyl)piperidine has been studied for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. Its unique structural features make it a promising candidate for further investigation.

One of the most compelling aspects of 3-(cyclobutylmethyl)piperidine is its role as a building block in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. The cyclobutylmethyl group provides a stable platform for further functionalization, allowing chemists to introduce additional pharmacophoric elements while maintaining the integrity of the core piperidine scaffold.

The pharmacological properties of 3-(cyclobutylmethyl)piperidine have been extensively studied in preclinical models. Initial investigations have suggested that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead compound for the development of drugs aimed at modulating neuronal activity. Additionally, its ability to interact with various biological targets has prompted researchers to explore its potential in treating conditions such as pain and anxiety.

The synthesis of 3-(cyclobutylmethyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include alkylation reactions followed by cyclization steps. The use of advanced catalytic systems has improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

In conclusion, 3-(cyclobutylmethyl)piperidine (CAS No. 1336982-61-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of next-generation therapeutic agents.